Cas no 1806005-52-6 (2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride
• CAS No: 1806005-52-6
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4891264
• Update Time: 2025-10-22

2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO2/c1-15-4-2-3(7(9)14)13-6(5(4)12)8(10)11/h2,8H,1H3
• InChI Key： YWZRYCKALXQVOZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)Cl)N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride (CAS No. 1806005-52-6)

2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride (CAS No. 1806005-52-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its carbonyl chloride moiety further enhances its reactivity, making it a valuable building block for heterocyclic chemistry and drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in compounds like 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride for their potential in targeted drug delivery and enzyme inhibition. The incorporation of fluorine atoms into pharmaceutical candidates often improves metabolic stability and bioavailability, addressing key challenges in medicinal chemistry.

The synthesis and applications of CAS No. 1806005-52-6 align with current trends in green chemistry and sustainable synthesis. As the industry shifts toward eco-friendly practices, this compound's efficient halogenation and functionalization pathways offer advantages in reducing waste and energy consumption. Its versatility also extends to catalysis and material science, where its structural motifs contribute to advanced polymer designs.

From an analytical perspective, 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride is often characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure high purity and precise quantification, which are essential for its use in high-throughput screening and combinatorial chemistry. The compound's stability under various conditions makes it suitable for long-term storage and global distribution.

Emerging studies highlight the role of iodinated pyridines like this compound in radiopharmaceuticals and imaging agents. Its iodo substituent provides a handle for further modifications, enabling the development of diagnostic probes for diseases such as cancer and neurological disorders. This aligns with the growing focus on precision medicine and personalized healthcare.

In summary, 2-(Difluoromethyl)-3-iodo-4-methoxypyridine-6-carbonyl chloride (CAS No. 1806005-52-6) represents a cutting-edge tool for researchers exploring fluorine chemistry, drug design, and materials innovation. Its multifaceted applications and compatibility with modern synthetic methodologies position it as a cornerstone in contemporary chemical research.